Cas no 532-16-1 (2H-1-Benzopyran-2-one,7-[(3,7,11-trimethyl-2,6,10-dodecatrien-1-yl)oxy]-)

• Product name: 2H-1-Benzopyran-2-one,7-[(3,7,11-trimethyl-2,6,10-dodecatrien-1-yl)oxy]-
• CAS No: 532-16-1
• MF: C₂₄H₃₀O₃
• MW: 366.4932
• CID: 369262
• PubChem ID: 1781413

2H-1-Benzopyran-2-one,7-[(3,7,11-trimethyl-2,6,10-dodecatrien-1-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-[(3,7,11-trimethyl-2,6,10-dodecatrien-1-yl)oxy]-
• 7-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienoxy]chromen-2-one
• 2H-1-Benzopyran-2-one, 7-[(3,7,11-trimethyl-2,6,10-dodecatrien-1-yl)oxy]-
• 23838-17-7
• angelin
• SCHEMBL18265478
• 7-Farnesyloxycoumarin
• CHEBI:172086
• 7-[[(2E,6E)-3,7,11-Trimethyl-2,6,10-dodecatrienyl]oxy]-2H-1-benzopyran-2-one
• 2H-1-BENZOPYRAN-2-ONE, 7-(((2E,6E)-3,7,11-TRIMETHYL-2,6,10-DODECATRIEN-1-YL)OXY)-
• DTXSID901317603
• UNII-MSD8N8A1LQ
• (E,E)-7-((3,7,11-Trimethyl-2,6,10-dodecatrienyl)oxy)-2H-1-benzopyran-2-one
• NCGC00247456-01
• MLS002472936
• AKOS040763680
• HY-127029A
• 7-(((2E,6E)-3,7,11-trimethyldodeca-2,6,10-trien-1-yl)oxy)-2H-chromen-2-one
• XU163805
• SMR001397045
• Umbelliprenin
• CHEMBL156127
• 532-16-1
• BDBM50143435
• 7-[(2E, 6E)-3, 7, 11-trimethyldodeca-2, 6, 10-trienoxy]chromen-2-one
• MSD8N8A1LQ
• 30413-87-7
• 7-((2E,6E)-3,7,11-Trimethyl-dodeca-2,6,10-trienyloxy)-chromen-2-one
• HMS2205K17
• CS-0897267
• Coumarin, 7-((3,7,22-trimethyl-2,6,10-dodecatrienyl)oxy)-
• umbelliprenine
• Q27284214

• Inchi： InChI=1S/C24H30O3/c1-18(2)7-5-8-19(3)9-6-10-20(4)15-16-26-22-13-11-21-12-14-24(25)27-23(21)17-22/h7,9,11-15,17H,5-6,8,10,16H2,1-4H3/b19-9+,20-15+
• InChI Key： GNMUGVNEWCZUAA-WOWYBKFKSA-N
• SMILES： CC(=CCCC(=CCCC(=CCOC1=CC2=C(C=C1)C=CC(=O)O2)C)C)C

Computed Properties

• Exact Mass: 366.21949481g/mol
• Monoisotopic Mass: 366.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones

Additional information on 2H-1-Benzopyran-2-one,7-[(3,7,11-trimethyl-2,6,10-dodecatrien-1-yl)oxy]-

Exploring the Versatile Applications of 2H-1-Benzopyran-2-one,7-[(3,7,11-trimethyl-2,6,10-dodecatrien-1-yl)oxy]- (CAS No. 532-16-1) in Modern Industries

The compound 2H-1-Benzopyran-2-one,7-[(3,7,11-trimethyl-2,6,10-dodecatrien-1-yl)oxy]-, identified by its CAS No. 532-16-1, is a fascinating molecule with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This benzopyran derivative is characterized by its oxygenated side chain, which contributes to its diverse functional properties. Researchers and industry professionals are increasingly exploring its potential in fields such as cosmetics, pharmaceuticals, and material science, making it a subject of growing interest in both academic and commercial circles.

One of the most compelling aspects of CAS No. 532-16-1 is its role in natural product synthesis. The compound's structural resemblance to certain plant-derived coumarins has led to its investigation as a precursor or intermediate in the development of bioactive molecules. For instance, its 7-oxygeranyl side chain is reminiscent of terpenoid structures found in essential oils, which are widely used in aromatherapy and fragrance formulations. This connection to natural products aligns with the current consumer trend toward green chemistry and sustainable sourcing, topics that dominate discussions in the personal care industry today.

In the realm of cosmetic science, 2H-1-Benzopyran-2-one,7-[(3,7,11-trimethyl-2,6,10-dodecatrien-1-yl)oxy]- has shown promise due to its potential UV-absorbing properties. With increasing awareness about skin protection and the harmful effects of prolonged sun exposure, the demand for novel photoprotective agents has surged. Researchers are examining whether this compound could serve as a natural alternative to synthetic UV filters, a topic frequently searched by consumers concerned about clean beauty and non-toxic skincare ingredients.

The pharmaceutical potential of CAS No. 532-16-1 is another area of active exploration. Preliminary studies suggest that its benzopyran core may interact with biological targets relevant to inflammation and oxidative stress, two key factors in many chronic conditions. While more research is needed, these findings have sparked interest in the compound's possible role in nutraceutical formulations, particularly in the context of anti-aging and cellular health—topics that consistently rank high in health-related searches.

From a material science perspective, the hybrid structure of 2H-1-Benzopyran-2-one,7-[(3,7,11-trimethyl-2,6,10-dodecatrien-1-yl)oxy]- offers intriguing possibilities. Its combination of aromatic and aliphatic components could contribute to the development of advanced polymers with specific optical or mechanical properties. This aligns with current industry demands for specialty chemicals that can enable innovations in biodegradable materials and smart coatings, areas that are frequently discussed in sustainable technology forums.

The synthesis and modification of CAS No. 532-16-1 also present interesting challenges for organic chemists. The compound's multi-functional groups allow for various derivatization strategies, making it a valuable building block in medicinal chemistry and drug discovery programs. This aspect is particularly relevant given the pharmaceutical industry's ongoing search for novel scaffolds that can expand chemical space for therapeutic development.

Quality control and analytical characterization of 2H-1-Benzopyran-2-one,7-[(3,7,11-trimethyl-2,6,10-dodecatrien-1-yl)oxy]- are crucial for its successful application across these diverse fields. Advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy are typically employed to ensure purity and verify structural integrity. These analytical considerations are essential for researchers who frequently search for compound characterization methods and quality assurance protocols in their work.

As research into CAS No. 532-16-1 continues to evolve, its commercial viability will depend on several factors, including scalability of synthesis, regulatory compliance, and market demand for its potential applications. The compound's journey from laboratory curiosity to industrial staple exemplifies the complex interplay between scientific discovery and practical implementation that characterizes modern applied chemistry.

Looking ahead, the versatility of 2H-1-Benzopyran-2-one,7-[(3,7,11-trimethyl-2,6,10-dodecatrien-1-yl)oxy]- positions it as a compound worth watching in coming years. Whether as a functional ingredient in consumer products, a pharmacophore in drug development, or a specialty chemical in advanced materials, its unique combination of structural features continues to inspire innovation across multiple disciplines. For professionals and enthusiasts following developments in applied organic chemistry, this molecule represents an excellent case study in how molecular design can address contemporary challenges in science and industry.